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Compound of Interest

Compound Name: Ethyl picolinate

Cat. No. B127056

For Researchers, Scientists, and Drug Development Professionals

Ethyl picolinate, also known as ethyl pyridine-2-carboxylate, is a pyridine derivative with
significant applications as a building block in the synthesis of more complex molecules,
including pharmaceuticals. Its utility in medicinal chemistry is noteworthy, particularly as an
intermediate in the creation of targeted therapeutic agents. For instance, it forms the basic
skeleton of small molecule inhibitors of c-Met, a receptor tyrosine kinase implicated in cancer
development and metastasis.[1][2] This guide provides essential physicochemical data, a
detailed synthesis protocol, and a visual representation of its synthesis workflow.

Core Physicochemical Properties

A clear understanding of the fundamental properties of ethyl picolinate is crucial for its
application in research and development. The following table summarizes its key quantitative

data.
Property Value Reference
Molecular Formula CsHoNO2 [3B14](5]1[6][71[8]
Molecular Weight 151.16 g/mol [31[81I9]
Alternate Molecular Weight 151.1626 g/mol [31[5]
Alternate Molecular Weight 151.17 g/mol [4]
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Experimental Protocol: Synthesis of Ethyl Picolinate

The following protocol details a common and effective method for the synthesis of ethyl
picolinate from picolinic acid and ethanol.

Objective: To synthesize ethyl picolinate via Fischer esterification of picolinic acid.

Materials:

Picolinic acid (5.0 g, 41 mmol)

e Anhydrous ethanol (40 mL)

e Concentrated sulfuric acid (H2SOa4) (12 mL)

e Sodium carbonate (Naz2COs)

» Dichloromethane (CH2Cl2)

e Magnesium sulfate (MgSOa4)

o Water (H20)

Procedure:

 In a round-bottom flask, combine picolinic acid (5.0 g) with anhydrous ethanol (40 mL).

o Carefully add concentrated sulfuric acid (12 mL) to the mixture.

o Reflux the reaction mixture overnight.[9]

 After reflux, concentrate the reaction mixture to reduce the volume.[9]

e Pour the concentrated residue into 25 mL of water.[9]

» Basify the resulting solution with sodium carbonate.[9]

o Extract the agueous layer three times with 25 mL of dichloromethane.[9]
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o Combine the organic layers and dry over magnesium sulfate.[9]

» Concentrate the dried organic layer to yield ethyl picolinate as a colorless liquid. The
expected yield is approximately 85%.[9]

Synthesis Workflow

The logical flow of the synthesis protocol can be visualized to enhance understanding of the
experimental sequence.
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Picolinic Acid, Ethanol
Catalyst
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Reaction Workup Neutralization Extraction Drying Final Product
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Click to download full resolution via product page

Synthesis of Ethyl Picolinate Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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